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Compound of Interest

Compound Name: NS13001

Cat. No.: B10775244

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
NS13001 is a potent and selective positive allosteric modulator of small-conductance calcium-

activated potassium (KCa) channels, specifically KCa2.2 (SK2) and KCa2.3 (SK3). Due to its

poor solubility in aqueous solutions, a concentrated stock solution in an organic solvent like

dimethyl sulfoxide (DMSO) is essential for in vitro and in vivo studies. This document provides

a detailed protocol for the preparation, handling, and storage of an NS13001 stock solution in

DMSO.

Physicochemical Properties and Solubility
A summary of the key quantitative data for NS13001 is presented in the table below for easy

reference.
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Parameter Value Reference

Molecular Formula C₁₇H₁₆ClN₇ [1][2][3]

Molecular Weight 353.81 g/mol [2][3]

Appearance Solid [1]

Solubility in DMSO 20 mg/mL [1]

Common Stock Concentration 10 mM [3][4][5]

Experimental Protocol: Preparation of a 10 mM
NS13001 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NS13001 in DMSO. This

is a commonly used concentration that is well within the solubility limits of the compound.

3.1. Materials and Equipment

NS13001 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions

NS13001 is a bioactive small molecule. Handle with care and avoid direct contact with skin

and eyes.
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DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Always wear gloves when handling DMSO.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for NS13001 and DMSO before starting the procedure.

3.3. Calculations

To prepare a 10 mM stock solution, the required mass of NS13001 can be calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 353.81 g/mol / 1000 = 3.5381 mg

3.4. Step-by-Step Procedure

Weighing NS13001: Carefully weigh out the calculated amount of NS13001 powder using an

analytical balance. For 1 mL of a 10 mM solution, weigh 3.54 mg of NS13001. Place the

powder into a sterile microcentrifuge tube or an amber glass vial.

Adding DMSO: Add the desired volume of anhydrous DMSO to the tube containing the

NS13001 powder. For a 10 mM solution, if you weighed 3.54 mg of NS13001, add 1 mL of

DMSO.

Dissolution: Close the tube or vial securely and vortex the solution for 1-2 minutes to

facilitate dissolution. If necessary, gentle warming (e.g., in a 37°C water bath) can be applied

to aid dissolution. Visually inspect the solution to ensure that all the solid has dissolved

completely.

Storage: Once the NS13001 is fully dissolved, the stock solution is ready for use.

3.5. Storage and Stability

Store the NS13001 stock solution at -20°C or -80°C for long-term storage.
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The solution should be stored in tightly sealed amber vials to protect it from light and

moisture.

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes.

Workflow and Signaling Pathway Diagrams
4.1. Experimental Workflow for NS13001 Stock Solution Preparation

The following diagram illustrates the sequential steps involved in preparing the NS13001 stock

solution.
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Preparation of NS13001 Stock Solution

Calculate required mass of NS13001

Weigh NS13001 powder

Add anhydrous DMSO

Vortex to dissolve

Aliquot for storage

Store at -20°C or -80°C
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Simplified Mechanism of NS13001 Action

NS13001

KCa2.2 / KCa2.3 Channels

Positive Allosteric Modulation

Membrane Hyperpolarization

Leads to K⁺ efflux and

Increased Intracellular Ca²⁺

Activates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b10775244?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

